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Compound of Interest

Compound Name: Ro 09-1428
CAS No.: 134452-47-4
Cat. No.: B1680653
Get Quote
. J

The ever-evolving landscape of bacterial resistance necessitates a continuous evaluation of
existing and novel antimicrobial agents. This guide provides a detailed comparative analysis of
Ro 09-1428, a catechol-substituted cephalosporin, and representative new generation
cephalosporins, specifically the fourth-generation cefepime and the fifth-generation ceftaroline.
This comparison focuses on their antibacterial performance, mechanisms of action, and
resistance profiles, supported by experimental data.

Quantitative Performance Analysis: Antibacterial
Activity

The in vitro activity of Ro 09-1428, cefepime, and ceftaroline against key Gram-positive and
Gram-negative bacteria is summarized below. The data is presented as the minimum inhibitory
concentration required to inhibit the growth of 90% of isolates (MIC90).
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Pseudomonas Escherichia Staphylococcu Staphylococcu
o aeruginosa coli (non- S aureus S aureus

Antibiotic .

(MIC90 in ESBL) (MIC90 (MRSA) (MIC90 (MSSA) (MIC90

pg/mL) in pg/mL) in pg/mL) in pg/mL)
Ro 09-1428 0.39[1] <0.39[2] 8-16 8-16[3]
Cefepime 16[4] 0.25[5] Not Active 4[5]
Ceftaroline Not Active[6] 0.12[7] 1[71[8] 0.25[8]
Ceftazidime )

8[9] <0.125[9] Not Active 16[5]
(Comparator)

Summary of Antibacterial Spectrum:

* Ro 09-1428 demonstrates potent activity against Pseudomonas aeruginosa, a distinctive
feature that surpasses the comparator third-generation cephalosporin, ceftazidime.[2][10] It
also shows high activity against Escherichia coli and moderate activity against staphylococci.

[2]

o Cefepime, a fourth-generation cephalosporin, offers broad-spectrum coverage against both
Gram-positive (MSSA) and Gram-negative bacteria, including Pseudomonas aeruginosa.[5]
[11]

» Ceftaroline, a fifth-generation cephalosporin, is distinguished by its activity against
methicillin-resistant Staphylococcus aureus (MRSA), while also covering other Gram-positive
and common Gram-negative pathogens.[6][7] However, it lacks activity against
Pseudomonas aeruginosa.[6]

Mechanisms of Action

All cephalosporins, including Ro 09-1428 and the new generation agents, are bactericidal
antibiotics that disrupt the synthesis of the bacterial cell wall.[12][13] Their primary target is the
penicillin-binding proteins (PBPs), enzymes crucial for the final steps of peptidoglycan
synthesis.[3][12]

2.1. Inhibition of Bacterial Cell Wall Synthesis
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The synthesis of the bacterial cell wall is a multi-step process. In the final stage, PBPs catalyze
the cross-linking of peptidoglycan chains, which provides structural integrity to the cell wall.[2]
[14] Beta-lactam antibiotics, including cephalosporins, mimic the D-Ala-D-Ala structure of the
peptidoglycan precursors.[15] This allows them to bind to the active site of PBPs, leading to the
inactivation of these enzymes and subsequent inhibition of cell wall synthesis, ultimately
causing cell lysis and death.[12][14][15]

Bacterial Cell Wall Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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